Cas no 1049729-85-2 (3-Fluoro-2-methoxy-benzenesulfonyl Chloride)

• Product Name: 3-Fluoro-2-methoxy-benzenesulfonyl Chloride
• CAS No: 1049729-85-2
• MF: C₇H₆ClFO₃S
• MW: 224.637143611908
• MDL: MFCD13185594
• CID: 2086031
• PubChem ID: 55279122
• Update Time: 2025-06-27

3-Fluoro-2-methoxy-benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxy-benzenesulfonyl Chloride
• 3-Fluoro-2-methoxybenzoyl chloride
• 3-Fluoro-2-methoxybenzenesulphonylchloride
• 3-FLUORO-2-METHOXYBENZENE-1-SULFONYL CHLORIDE
• 3-Fluoro-2-methoxybenzene-1-sulfonylchloride
• CS-0440515
• EN300-276206
• SCHEMBL18919971
• PS-10875
• 3-fluoro-2-methoxybenzenesulfonyl chloride
• 860-937-3
• MFCD13185594
• AKOS006332840
• 1049729-85-2
• 3-Fluoro-2-methoxybenzenesulphonyl chloride

• MDL： MFCD13185594
• Inchi： 1S/C7H6ClFO3S/c1-12-7-5(9)3-2-4-6(7)13(8,10)11/h2-4H,1H3
• InChI Key： HNWSEIOPNICFIJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1OC)F)(=O)=O

Computed Properties

• Exact Mass: 223.9710211g/mol
• Monoisotopic Mass: 223.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-Fluoro-2-methoxy-benzenesulfonyl Chloride

Comprehensive Overview of 3-Fluoro-2-methoxy-benzenesulfonyl Chloride (CAS No. 1049729-85-2): Properties, Applications, and Industry Relevance

3-Fluoro-2-methoxy-benzenesulfonyl Chloride (CAS No. 1049729-85-2) is a specialized sulfonyl chloride derivative with significant utility in organic synthesis and pharmaceutical research. This compound, characterized by its fluoro and methoxy substituents, serves as a versatile building block for constructing complex molecules. Its molecular formula, C₇H₆ClFO₃S, and precise structural features make it invaluable for cross-coupling reactions, sulfonamide formation, and intermediate synthesis in drug discovery.

The growing demand for fluorinated compounds in agrochemicals, materials science, and API (Active Pharmaceutical Ingredient) development has positioned 3-Fluoro-2-methoxy-benzenesulfonyl Chloride as a compound of interest. Researchers frequently search for "sulfonyl chloride applications," "fluoro-methoxy benzene derivatives," and "CAS 1049729-85-2 suppliers," reflecting its industrial relevance. Its stability under controlled conditions and compatibility with Grignard reagents or palladium-catalyzed reactions further enhance its appeal.

From an environmental perspective, the compound aligns with trends in green chemistry, as its derivatives can reduce waste in multi-step syntheses. Innovations in catalytic processes and biodegradable intermediates often leverage such structurally tailored reagents. Additionally, its role in high-throughput screening libraries addresses the pharmaceutical industry's need for diverse molecular scaffolds.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying the purity of 3-Fluoro-2-methoxy-benzenesulfonyl Chloride. Quality control protocols emphasize low water content and minimal byproduct formation, ensuring reproducibility in lab-scale and industrial applications. Storage recommendations typically include anhydrous conditions and temperature-controlled environments to maintain reactivity.

In summary, 3-Fluoro-2-methoxy-benzenesulfonyl Chloride (CAS No. 1049729-85-2) exemplifies the intersection of structural specificity and functional versatility. Its adoption in peptide modification, ligand design, and material functionalization underscores its cross-disciplinary importance. As synthetic methodologies evolve, this compound will likely remain a cornerstone in organofluorine chemistry and beyond.